2-Amino-3-(3-indolyl)butanoic acid
Description
2-Amino-3-(3-indolyl)butanoic acid is a non-proteinogenic amino acid featuring a four-carbon backbone (butanoic acid) with an indole moiety at the β-position. While structurally analogous to L-tryptophan (2-amino-3-(3-indolyl)propanoic acid), the extended aliphatic chain may confer distinct physicochemical and biological properties. The indole group, a bicyclic aromatic structure, enables π-π interactions and hydrogen bonding, making it relevant in metal chelation and biomolecular recognition .
Properties
Molecular Formula |
C12H14N2O2 |
|---|---|
Molecular Weight |
218.25 g/mol |
IUPAC Name |
2-amino-3-(1H-indol-3-yl)butanoic acid |
InChI |
InChI=1S/C12H14N2O2/c1-7(11(13)12(15)16)9-6-14-10-5-3-2-4-8(9)10/h2-7,11,14H,13H2,1H3,(H,15,16) |
InChI Key |
CZSQAYAIWDEOSA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CNC2=CC=CC=C21)C(C(=O)O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural and functional differences between 2-amino-3-(3-indolyl)butanoic acid and analogous compounds:
Key Findings:
Structural Flexibility vs. Rigidity: The butanoic acid backbone of 2-amino-3-(3-indolyl)butanoic acid provides greater conformational flexibility compared to L-tryptophan’s shorter propanoic chain. This may enhance its adaptability in metal-ligand complexes but reduce binding specificity .
Side Chain Interactions: The indole group’s electron-rich π-system enables stronger metal coordination than tyrosine’s phenol or methionine’s thioether groups. However, cysteine’s thiol exhibits superior redox activity and metal-binding kinetics .
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